Cas no 1207039-29-9 (ethyl 3-{2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylcarbamoyl}propanoate)

• Product Name: ethyl 3-{2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylcarbamoyl}propanoate
• CAS No: 1207039-29-9
• MF: C₂₀H₂₂N₂O₄S
• MW: 386.464684009552
• CID: 5848156
• PubChem ID: 45504809
• Update Time: 2025-10-12

ethyl 3-{2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylcarbamoyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylcarbamoyl}propanoate
• ethyl 3-{[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]carbamoyl}propanoate
• 1207039-29-9
• VU0523191-1
• ethyl 4-oxo-4-((2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)amino)butanoate
• ethyl 4-oxo-4-[[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]amino]butanoate
• F5834-2990
• AKOS024521656

• Inchi： 1S/C20H22N2O4S/c1-2-26-19(24)8-7-18(23)21-16-6-5-14-9-10-22(13-15(14)12-16)20(25)17-4-3-11-27-17/h3-6,11-12H,2,7-10,13H2,1H3,(H,21,23)
• InChI Key： RTLRRKBTSIBFIN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CC2C=C(C=CC=2CC1)NC(CCC(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 386.13002836g/mol
• Monoisotopic Mass: 386.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų

Additional information on ethyl 3-{2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylcarbamoyl}propanoate

Professional Introduction to Ethyl 3-{2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylcarbamoyl}propanoate (CAS No: 1207039-29-9)

Ethyl 3-{2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylcarbamoyl}propanoate, with the CAS number 1207039-29-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a thiophene-2-carbonyl moiety, which is a key feature that contributes to its unique chemical properties and reactivity.

The synthesis and characterization of ethyl 3-{2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylcarbamoyl}propanoate involve meticulous chemical transformations that highlight the expertise in organic synthesis. The presence of the thiophene-2-carbonyl group not only imparts distinct electronic and steric properties but also opens up avenues for further functionalization and derivatization. This compound's structure is a testament to the advancements in synthetic methodologies that allow for the construction of complex molecular architectures with high precision.

In recent years, there has been a surge in research focused on tetrahydroisoquinoline derivatives due to their implications in drug discovery and development. These compounds have shown promise in various pharmacological contexts, including neuroprotective, anti-inflammatory, and anticancer activities. The incorporation of the thiophene-2-carbonyl group into the tetrahydroisoquinoline scaffold enhances its potential as a pharmacophore, making it an attractive candidate for further investigation.

The biological activity of ethyl 3-{2-(thiophene-2-carbonyl)}-1,2,3,4-tetrahydroisoquinolin-7-ylcarbamoyl}propanoate has been explored in several preclinical studies. These studies have revealed that the compound exhibits notable interactions with biological targets such as enzymes and receptors involved in critical cellular pathways. The binding affinity and mode of interaction have been elucidated through spectroscopic techniques and computational methods, providing insights into its mechanism of action.

The pharmaceutical industry has shown interest in this compound due to its structural features and demonstrated biological activity. Researchers are leveraging its unique properties to develop novel therapeutic agents that could address unmet medical needs. The versatility of ethyl 3-{2-(thiophene-2-carbonyl)}-1,2,3,4-tetrahydroisoquinolin-7-ylcarbamoyl}propanoate makes it a valuable scaffold for medicinal chemistry innovation.

The synthesis of this compound also underscores the importance of green chemistry principles in modern drug development. Efforts have been made to optimize synthetic routes to minimize waste and improve efficiency. This aligns with global initiatives to promote sustainable practices in pharmaceutical manufacturing. The use of environmentally friendly solvents and catalytic systems has been explored to enhance the sustainability profile of the synthesis process.

The future prospects of ethyl 3-{2-(thiophene-2-carbonyl)}-1,2,3,4-tetrahydroisoquinolin-7-ylcarbamoyl}propanoate are promising as ongoing research continues to uncover new applications and therapeutic potentials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventually into marketable drugs. The compound's unique structural features make it a compelling candidate for further exploration in drug discovery programs.

In conclusion, ethyl 3-{2-(thiophene-2-carbonyl)}-1,2,3,4-tetrahydroisoquinolin-7-ylcarbamoyl}propanoate (CAS No: 1207039-29-9) represents a significant advancement in the field of pharmaceutical chemistry. Its intricate structure and demonstrated biological activity position it as a key player in ongoing research efforts aimed at developing novel therapeutic agents. As research progresses, this compound is expected to contribute significantly to the discovery and development of new drugs that could benefit patients worldwide.